Cas no 1121-86-4 (1-Fluoro-3-iodobenzene)
1-Fluoro-3-iodobenzene is a halogenated aromatic compound with the molecular formula C₆H₄FI, featuring both fluorine and iodine substituents on the benzene ring. This structure makes it a versatile intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings, where the iodine acts as a reactive site. The fluorine substituent enhances stability and influences electronic properties, making it useful in pharmaceutical and agrochemical applications. Its high purity and well-defined reactivity profile ensure consistent performance in demanding synthetic processes. The compound is typically handled under inert conditions due to sensitivity to moisture and light.
1-Fluoro-3-iodobenzene structure
Product Name:1-Fluoro-3-iodobenzene
CAS No:1121-86-4
MF:C6H4FI
MW:221.998837471008
MDL:MFCD00001044
CID:40812
PubChem ID:70725
Update Time:2025-06-08
1-Fluoro-3-iodobenzene Chemical and Physical Properties
Names and Identifiers
-
- 3-Fluoroiodobenzene
- 1-FLUORO-3-IODOBENZENE
- M-FLUOROIODOBENZENE
- 1-fluoro-3-iodo-benzen
- 3-Iodofluorobenzene
- m-Fluorobenzene
- m-Iodofluorobenzene
- 3-Fluoroiodobenzene (stabilized with Copper chip)
- Benzene, 1-fluoro-3-iodo-
- 1-Iodo-3-fluorobenzene
- 3-Fluoro-1-iodobenzene
- 1-Fluoro-3-iodobenzene (stabilized with Copper chip)
- 1-Fluoro-3-iodo-benzene
- 1-iodo-5-fluorophenyl
- Benzene,1-fluoro-3-iodo
- m-Fluorjodbenzol
- NSC10279
- 3-fluoro iodobenzene
- 3-iodo-fluorobenzene
- 3-Fluoro-iodobenzene
- PubChem3497
- 3-fluoro-iodo-benzene
- 1-iodo-3-fluoro-benzene
- KSC490O1N
- S
- FT-0654899
- InChI=1/C6H4FI/c7-5-2-1-3-6(8)4-5/h1-4
- PS-11964
- 3-Fluoroiodobenzene, 99%
- AC-26091
- NSC 10279
- SCHEMBL135837
- DTXSID1061524
- F0260
- 1-fluoranyl-3-iodanyl-benzene
- FT-0615733
- MFCD00001044
- NSC-10279
- CS-W004077
- AKOS009156961
- A2243
- AM61279
- Y7V
- 1121-86-4
- EN300-102338
- EINECS 214-339-9
- O10407
- NS00044523
- SY007048
- W-108654
- DB-002376
- DTXCID3033278
- H7886RB2KY
- 1-Fluoro-3-iodobenzene
-
- MDL： MFCD00001044
- Inchi： 1S/C6H4FI/c7-5-2-1-3-6(8)4-5/h1-4H
- InChI Key： VSKSBSORLCDRHS-UHFFFAOYSA-N
- SMILES： IC1C=CC=C(C=1)F
- BRN： 2039305
Computed Properties
- Exact Mass: 221.93400
- Monoisotopic Mass: 221.934
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 74.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.4
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: Colorless or yellow liquid
- Density: 1.89 g/mL at 25 °C(lit.)
- Melting Point: -42°C
- Boiling Point: 77°C/18.8mmHg
- Flash Point: Degrees Fahrenheit:152.6°F
Degrees Celsius:67°C - Refractive Index: n20/D 1.584(lit.)
- PSA: 0.00000
- LogP: 2.43030
- Solubility: Soluble in ethanol and ether, insoluble in water.
- Sensitiveness: Light Sensitive
1-Fluoro-3-iodobenzene Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H227-H315-H319
- Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36-S37/39
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Safety Term：S26;S37/39
- HazardClass：IRRITANT
- TSCA：T
- Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances. Avoid light.
1-Fluoro-3-iodobenzene Customs Data
- HS CODE：2903999090
- Customs Data：
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
1-Fluoro-3-iodobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F115539-100g |
1-Fluoro-3-iodobenzene |
1121-86-4 | 99% | 100g |
¥578.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F115539-25g |
1-Fluoro-3-iodobenzene |
1121-86-4 | 99% | 25g |
¥168.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F115539-5g |
1-Fluoro-3-iodobenzene |
1121-86-4 | 99% | 5g |
¥42.90 | 2023-09-03 | |
| TRC | B434808-500mg |
1-fluoro-3-iodobenzene |
1121-86-4 | 500mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B434808-1g |
1-fluoro-3-iodobenzene |
1121-86-4 | 1g |
$ 60.00 | 2022-06-07 | ||
| TRC | B434808-2.5g |
1-fluoro-3-iodobenzene |
1121-86-4 | 2.5g |
$ 87.00 | 2023-04-18 | ||
| TRC | B434808-5g |
1-fluoro-3-iodobenzene |
1121-86-4 | 5g |
$ 98.00 | 2023-04-18 | ||
| Apollo Scientific | PC3770-25g |
3-Fluoroiodobenzene |
1121-86-4 | 99% | 25g |
£18.00 | 2025-02-21 | |
| Apollo Scientific | PC3770-100g |
3-Fluoroiodobenzene |
1121-86-4 | 99% | 100g |
£61.00 | 2025-02-21 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R010511-100g |
1-Fluoro-3-iodobenzene |
1121-86-4 | 99% | 100g |
￥629 | 2024-05-26 |
1-Fluoro-3-iodobenzene Related Literature
-
Hideya Tanaka,Hitoshi Kuriki,Teruhiko Kubo,Itaru Osaka,Hiroto Yoshida Chem. Commun. 2019 55 6503
-
Jonathan Macdonald,Victoria Oldfield,Vassilios Bavetsias,Julian Blagg Org. Biomol. Chem. 2013 11 2335
-
Jens Cardinale,Johannes Ermert,Sven Humpert,Heinz H. Coenen RSC Adv. 2014 4 17293
-
Wei Li,Zhoulong Fan,Kaijun Geng,Youjun Xu,Ao Zhang Org. Biomol. Chem. 2015 13 539
-
Wei Li,Zhoulong Fan,Kaijun Geng,Youjun Xu,Ao Zhang Org. Biomol. Chem. 2015 13 539
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